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Compound of Interest

Compound Name: UNC-2170 maleate

Cat. No.: B10765200

This guide provides immediate, essential safety and logistical information for handling UNC-
2170 maleate in a laboratory setting. The following procedures are designed to ensure the
safety of researchers, scientists, and drug development professionals by outlining clear
operational and disposal plans.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is mandatory to prevent exposure through
inhalation, ingestion, or skin and eye contact. The required PPE for handling UNC-2170
maleate is detailed below.
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PPE Category

Item

Specification

Purpose

Eye/Face Protection

Safety Glasses with
Side Shields or
Goggles

ANSI 787.1 certified

Protects eyes from
splashes, dust, and

airborne particles.

Recommended when
Face Shield there is a significant

risk of splashing.

Disposable, powder- )
. - ) Prevents skin contact
Hand Protection Nitrile Gloves free, chemical- )
with the compound.

resistant

Protects skin and

Body Protection Laboratory Coat Standard personal clothing from

contamination.

Required when

handling the powder
Fume Hood or

NIOSH-approved

) ) form to avoid
Respiratory Protection _ .
_ inhalation of dust. Use
Respirator _
only in a well-

ventilated area.

Operational Plan: Step-by-Step Handling & Disposal
1. Preparation & Handling:
o Engineering Controls: All handling of UNC-2170 maleate powder should be conducted in a

well-ventilated area, preferably within a chemical fume hood to minimize the risk of
inhalation.

» Avoid Contact: Take all necessary precautions to prevent direct contact with skin, eyes, and
clothing. Do not eat, drink, or smoke in areas where the compound is handled.

e Reconstitution: When preparing solutions, carefully add the solvent to the vial containing the
lyophilized powder to avoid generating aerosols. For a 15 mM stock solution of UNC-2170
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Hydrochloride (a related salt), it is recommended to reconstitute 5 mg of powder in 0.95 mL
of DMSO.[1]

e Grounding: For flammable solvents used in reconstitution, ensure that the container and
receiving equipment are properly grounded and bonded to prevent static discharge.[2]

2. Storage:

o Lyophilized Powder: Store at -20°C, desiccated.[1] The chemical is stable for 24 months
under these conditions.[1]

 In Solution: Once dissolved, store at -20°C and use within 3 months to maintain potency.[1] It
is advisable to aliquot the solution to avoid multiple freeze-thaw cycles.[1]

3. Spill & Emergency Procedures:

o Spill Cleanup: In case of a spill, avoid generating dust. Wear appropriate PPE, cover the spill
with an absorbent material, and collect it in a sealed container for disposal.

o First Aid:

o

If Swallowed: Rinse mouth with water and call a poison center or doctor if you feel unwell.

[¢]

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, seek medical
advice.

[¢]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do, and continue rinsing. If eye irritation persists, get medical advice.

[¢]

If Inhaled: Move the person to fresh air.
4. Disposal:

» Dispose of UNC-2170 maleate and its container in accordance with local, state, and federal
regulations. This should be done through an approved waste disposal plant. Do not let the
product enter drains.

Experimental Protocols
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Reconstitution of UNC-2170 Hydrochloride (Lyophilized Powder):

This protocol is for the hydrochloride salt, but a similar procedure can be followed for the
maleate salt, adjusting for molecular weight differences if a precise molar concentration is
required.

o Objective: To prepare a 15 mM stock solution.
e Materials:
o UNC-2170 Hydrochloride (5 mg, lyophilized powder)[1]
o Dimethyl sulfoxide (DMSOQO)
o Micropipette
o Vortex mixer
e Procedure:

1. Allow the vial of lyophilized UNC-2170 Hydrochloride to equilibrate to room temperature
before opening.

2. Using a micropipette, add 0.95 mL of DMSO to the vial containing 5 mg of the powder.[1]
3. Cap the vial securely and vortex gently until the powder is completely dissolved.
4. Visually inspect the solution to ensure there are no particulates.

o Storage: Store the resulting stock solution at -20°C in aliquots to avoid repeated freeze-thaw
cycles.[1]

Visual Workflow for Safe Handling
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Workflow for Safe Handling of UNC-2170 Maleate

( Emergency Procedures )
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Caption: A flowchart outlining the key steps for the safe handling of UNC-2170 maleate, from
preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Handling Protocols for UNC-2170
Maleate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10765200#personal-protective-equipment-for-
handling-unc-2170-maleate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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